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Cost-Effectiveness and Budget Impact Analysis

Economic evaluations from a US healthcare payer perspective indicate that adding telotristat ethyl to

standard care involves an additional cost but remains within cost-effectiveness thresholds for rare diseases.

The table below summarizes the key findings from economic models:

. Time . Result for Telotristat Ethyl +
Analysis Type . Key Metric
Horizon SSA vs. SSA Alone
Cost- Lifetime Incremental Cost- $142,545 per QALY gained
Effectiveness [1] Effectiveness Ratio (ICER)
Cost- Lifetime Incremental QALYs 0.66 QALYs gained

Effectiveness [1]
Budget Impact [2] 1-3 years Net Cost PMPM (Year 1) $0.013

Budget Impact [2] 1-3 years Net Cost Per Patient Per Year  $9,057
(Year 1)

Sensitivity analyses in the cost-effectiveness study showed a high probability (>99%) of telotristat ethyl

being cost-effective at willingness-to-pay thresholds typical for rare diseases and orphan drugs
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($300,000-$450,000 per QALY) [1]. The budget impact analysis concluded that the addition of telotristat

ethyl to a health plan's formulary would have a minimal net budget impact [2].

Clinical Efficacy and Supporting Experimental Data

The cost-effectiveness conclusions are supported by efficacy data from robust Phase III clinical trials,

primarily the TELESTAR study.

Summary of Clinical Efficacy

The primary clinical evidence comes from the TELESTAR trial, a randomized, double-blind, placebo-
controlled Phase III study [3] [4]. Patients had carcinoid syndrome and persistent diarrhea (>4 bowel

movements per day) despite stable-dose SSA therapy.

The table below compares key efficacy outcomes from the TELESTAR trial:

. Placebo +
Parameter Telotristat Ethyl (250 mg, 3x/day) + SSA SSA
Durable Response Rate* 44% [1] [4] 20% [1] [4]
Reduction in Urinary 5- Significant reduction (=50% or normalization in many -
HIAA patients) [3]
Biochemical Response 56% of patients in Phase Il trials [4] -

*Defined as a reduction of >30% in daily bowel movement frequency for at least 50% of the treatment

period.

A companion study, TELECAST, which included patients with a broader range of carcinoid syndrome
symptoms, confirmed these findings. It showed that telotristat ethyl significantly reduced levels of urinary 5-
HIAA (a serotonin metabolite) from baseline compared to placebo, with reductions of 54.0% (250 mg) and

89.7% (500 mg) [5].
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Detailed Experimental Protocol: TELESTAR/TELECAST

For researchers designing similar trials, the key methodological details from these studies are [5]:

¢ Patient Population: Adults with histopathologically confirmed, well-differentiated metastatic
neuroendocrine tumors (NETs) and a documented history of carcinoid syndrome. For TELESTAR,
patients were required to have >4 bowel movements per day despite stable-dose SSA therapy.
e Study Design: Multicenter, randomized, double-blind, placebo-controlled trial.
¢ Treatment Regimen: Patients were randomized to receive oral telotristat ethyl (250 mg or 500 mg) or
a matching placebo, three times daily, in addition to their ongoing SSA therapy.
¢ Primary Endpoints:
o TELESTAR: Change from baseline in daily bowel movement frequency.
o TELECAST: Percent change from baseline in 24-hour urinary 5-HIAA levels.
¢ Key Secondary Endpoints: Stool consistency, flushing frequency, abdominal pain, and use of
rescue short-acting octreotide.
o Data Collection: Efficacy data was collected daily via an electronic diary. Urinary 5-HIAA was
measured from 24-hour urine samples collected at baseline and week 12.

Mechanism of Action: Signhaling Pathway

Telotristat ethyl's mechanism of action is distinct from somatostatin analogs. It is an oral inhibitor of
tryptophan hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin (5-hydroxytryptamine,
5-HT) [3] [6]. The following diagram illustrates this peripheral serotonin synthesis pathway and the drug's

site of action.
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As the diagram shows [3]:

¢ TPH Inhibition: Telotristat ethyl specifically inhibits the TPHL1 isoform, which is expressed in
enterochromaffin cells of the gut. This action reduces the production of 5-HTP, the precursor to
serotonin.

¢ Peripheral Selectivity: Unlike earlier inhibitors, telotristat ethyl does not cross the blood-brain barrier,
thus avoiding central nervous system side effects by not affecting brain serotonin synthesis mediated
by TPH2.

¢ Biomarker Correlation: The reduction in serotonin production is confirmed by a decrease in its

urinary metabolite, 5-hydroxyindoleacetic acid (u5-HIAA), which serves as a key biomarker in clinical
trials [5].
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Safety and Tolerability Profile

Across clinical trials, telotristat ethyl was generally well-tolerated [5]. The most common adverse events
were gastrointestinal, such as nausea, constipation, flatulence, and abdominal pain [6]. Some patients
experienced transient, mild-to-moderate elevations in liver enzymes (ALT and GGT), but no cases of
clinically apparent liver injury with jaundice were reported in pre-licensure trials [6]. Depression-related
adverse events were also prespecified for monitoring but were not widely reported as a major issue in the

trials.

Context and Limitations of the Research

When interpreting these findings, it's important for professionals to consider:

e Perspective: The economic analyses primarily adopted a US healthcare payer perspective,
focusing on direct medical costs. Costs from a societal or patient perspective may differ [7] [1].

¢ Model Limitations: The cost-effectiveness model relied on short-term trial data and some proxy
estimates for utilities, given the rarity of the condition. Long-term "real-world" data on clinical
outcomes and costs were limited at the time of analysis [1].

¢ Defining "Control™: A key challenge in this field is defining what constitutes "inadequate control” with
SSA therapy, which can affect patient selection for treatment and economic evaluations [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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